Cas no 1082674-24-5 (6-bromoisoquinoline-1-carbonitrile)

• Product Name: 6-bromoisoquinoline-1-carbonitrile
• CAS No: 1082674-24-5
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• MDL: MFCD18633063
• CID: 1185614
• PubChem ID: 77174826
• Update Time: 2025-09-26

6-bromoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromoisoquinoline-1-carbonitrile
• 6-bromo-1-Isoquinolinecarbonitrile
• SB18053
• MFCD18633063
• DB-059723
• 1082674-24-5
• SY070024
• CS-0440643
• WS-01122
• AC8298
• SCHEMBL15753496

• MDL： MFCD18633063
• Inchi： 1S/C10H5BrN2/c11-8-1-2-9-7(5-8)3-4-13-10(9)6-12/h1-5H
• InChI Key： NOTGHQFEQASFGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C#N)=NC=CC=2C=1

Computed Properties

• Exact Mass: 231.96361g/mol
• Monoisotopic Mass: 231.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152 ºC
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),